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Compound of Interest

Compound Name: Clearfil Photo Posterior

Cat. No.: B1167793

In the ever-evolving field of dental restorative materials, the long-term durability of posterior
composites is a paramount concern for clinicians and researchers. This guide provides a
detailed comparative study of the wear resistance of two prominent posterior composite resins:
Clearfil Photo Posterior, a microhybrid composite, and Tetric EvoCeram, a nano-hybrid
composite. This analysis is based on a synthesis of available clinical and in-vitro research to
aid researchers, scientists, and drug development professionals in understanding the
performance characteristics of these materials.

Composition and Material Properties

The wear resistance of a dental composite is intrinsically linked to its composition, particularly
the filler type, size, and loading.

Clearfil Photo Posterior is a light-curing, radiopaque, microhybrid composite. It is
characterized by a high filler content, which is a common attribute for materials designed to
withstand the occlusal forces in the posterior region. The manufacturer, Kuraray Noritake
Dental, emphasizes its high strength, durability, and wear resistance[1][2].

Tetric EvoCeram is a universal, light-curing, radiopaque nano-hybrid composite. Its formulation
includes nano-fillers, which are intended to provide excellent polishability and wear resistance
while maintaining high strength[3]. The smaller particle size of nano-hybrids is theorized to lead
to a smoother surface that is less prone to abrasive wear over time.
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Property Clearfil Photo Posterior Tetric EvoCeram
Composite Type Microhybrid Nano-hybrid
_ _ Barium glass, Ytterbium
Filler Type Barium glass ) ) ) )
trifluoride, Mixed oxide
] ) Average particle size of 550
Filler Size 0.04 pm to 54 pm
nm (0.55 pm)
] ) 85% by weight, 72% by Not specified in available
Filler Loading
volume results
_ _ Not specified in available
Matrix Bis-GMA based

results

Quantitative Wear Data: A Comparative Summary

Direct comparative studies evaluating Clearfil Photo Posterior and Tetric EvoCeram under
identical conditions are limited. However, by synthesizing data from various clinical and in-vitro
studies, a comparative overview can be established. It is crucial to consider the different
methodologies employed in these studies when interpreting the data.

Clinical Wear Performance

Clinical studies provide the most relevant data on the long-term performance of restorative
materials in the oral environment.
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. . Mean Annual Wear o
Study Duration Material _— Key Findings
ate

Exhibited remarkable

Clearfil Photo wear resistance in
3 Years[4][5] ) 4.9 um/year
Posterior Class | and Il
restorations.

Mean Abrasion: 79.2 N
Attrition was greater

2 Years|[6] Clearfil pmMean Attrition: )
than abrasion.
153.4 um
N 98% of restorations
) Not quantified as a )
8 Years[7] Tetric EvoCeram . showed no evidence
rate
of wear.
Showed a 100%
) B survival rate with
5 Years[8] Tetric EvoCeram Not quantified .
excellent clinical
performance.
Demonstrated
) N acceptable clinical
2 Years[9] Tetric EvoCeram Not quantified

performance in

posterior restorations.

In-Vitro Wear Performance

In-vitro studies utilize chewing simulators and tribometers to assess wear resistance in a
controlled laboratory setting. These studies allow for standardized comparisons but may not
fully replicate the complex oral environment.
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Study Type

Material

Wear Measurement

Key Findings

In-vitro Wear Test[10]

Clearfil AP-X (a similar
microhybrid)

Volume Loss: 8.5956

mm3

Showed higher wear
than a nanofilled
composite in this

specific test.

In-vitro Chewing

Simulation[7]

Tetric EvoCeram Bulk
Fill

Vertical Wear: ~200-
300 um

Exhibited low and
comparable wear to
other bulk-fill
composites after
120,000 cycles.

In-vitro Three-Body
Wear

Tetric EvoCeram

Mean Weight Loss:
Lower than a
microhybrid, higher
than a nanofilled

composite

Filler particle size was
correlated with wear

resistance.

Experimental Protocols

The methodologies employed in the cited studies are critical for understanding the context of

the presented data.

Clinical Study Protocol: Clearfil Photo Posterior (3-Year)

[6][7]

Study Design: A 3-year clinical trial involving 60 Class | and Class Il restorations in premolars

and molars.

» Restorative Procedure: Enamel margins were etched with 37% phosphoric acid. A bonding

agent (Clearfil Photo Bond) was applied, followed by the incremental placement of Clearfil

Photo Posterior, with each increment being light-cured.

o Evaluation: Restorations were evaluated at 36 months using the USPHS system and M-L

indirect scale.

o Wear Measurement: Wear was measured, and an adjusted mean value was calculated.
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In-Vitro Chewing Simulation Protocol: Tetric EvoCeram
Bulk Fill[9]

o Apparatus: Willytec chewing simulator.
e Specimen Preparation: Standardized test samples of the composite material.

e Test Parameters:

o

Antagonist: Standardized ceramic antagonists.

o

Cycles: 120,000 masticatory cycles.

Force: 50 N.

[¢]

[e]

Sliding Movement: 0.7 mm.
o Wear Measurement: Vertical substance loss was measured using a 3D laser scanner.

Visualizing Experimental Workflows

To further elucidate the experimental processes, the following diagrams illustrate the workflows
for a clinical wear study and an in-vitro chewing simulation.
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Caption: Workflow of a typical clinical wear study.
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Caption: Workflow of an in-vitro chewing simulation test.

Discussion and Conclusion

Based on the available evidence, both Clearfil Photo Posterior and Tetric EvoCeram
demonstrate commendable wear resistance for use in posterior restorations.

+ Clearfil Photo Posterior, as a microhybrid composite, has shown excellent long-term
clinical performance with a low annual wear rate in a 3-year study[4][5]. Its high filler loading
contributes to its robust mechanical properties.
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» Tetric EvoCeram, a nano-hybrid composite, also exhibits outstanding clinical longevity, with a
very high percentage of restorations showing no wear after 8 years[7]. In-vitro studies further
support its favorable wear characteristics, which are comparable to other modern
composites[7]. The nano-hybrid formulation appears to contribute to a durable and
polishable surface.

It is important to note that the wear of a composite restoration is a multifactorial process
influenced by material properties, occlusal forces, patient habits (e.g., bruxism), and the
opposing dentition. While in-vitro studies provide valuable comparative data, clinical studies are
the ultimate measure of a material's success.

In conclusion, both Clearfil Photo Posterior and Tetric EvoCeram are suitable materials for
posterior restorations with high wear resistance. The choice between a microhybrid and a
nano-hybrid composite may depend on a clinician's preference for handling characteristics,
esthetic requirements, and the specific clinical situation. Researchers should be mindful of the
different testing methodologies when comparing wear data from various studies. Further direct
comparative clinical trials would be beneficial to provide a more definitive ranking of the wear
performance of these two materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Photo Posterior vs. Tetric EvoCeram]. BenchChem, [2025]. [Online PDF]. Available at:
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clearfil-photo-posterior-vs-tetric-evoceram]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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